N-(2,5-dichlorophenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(1,3-dioxoisoindol-2-yl)hexanamide
• InChI: InChI=1S/C20H18Cl2N2O3/c1-2-3-8-17(18(25)23-16-11-12(21)9-10-15(16)22)24-19(26)13-6-4-5-7-14(13)20(24)27/h4-7,9-11,17H,2-3,8H2,1H3,(H,23,25)
• InChI Key: YYLZFRBZPPIIQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)NC1=C(C=CC(=C1)Cl)Cl)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C20H18Cl2N2O3
• Molecular Weight: 405.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide, commonly known as Dihexa, is a small molecule drug that has been found to have potential applications in scientific research. Dihexa has been shown to enhance cognitive function and memory in animal models, making it a promising tool for studying the mechanisms of learning and memory.

Mechanism of Action

The exact mechanism of action of Dihexa is not fully understood, but it is believed to work by binding to the receptor for hepatocyte growth factor (HGF), a protein that plays a role in the growth and survival of neurons. By binding to this receptor, Dihexa may enhance the activity of HGF, leading to increased neuronal growth and survival.
Biochemical and Physiological Effects
Studies have shown that Dihexa has a number of biochemical and physiological effects, including increased synaptic plasticity, enhanced neurogenesis, and improved cognitive function and memory. Dihexa has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other harmful factors.

Advantages and Limitations for Lab Experiments

One of the main advantages of Dihexa for lab experiments is its ability to enhance cognitive function and memory in animal models. This makes it a valuable tool for studying the mechanisms of learning and memory, as well as for testing potential therapies for cognitive disorders such as Alzheimer's disease.
However, there are also some limitations to the use of Dihexa in lab experiments. For example, the exact mechanism of action of the drug is not fully understood, which can make it difficult to interpret experimental results. In addition, Dihexa has been shown to have some toxicity in animal models, which may limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on Dihexa. One area of interest is the development of more potent and selective analogs of the drug, which could have even greater effects on cognitive function and memory. Another area of interest is the use of Dihexa in combination with other drugs or therapies, to enhance their effectiveness in treating cognitive disorders.
Overall, Dihexa has shown promise as a tool for studying the mechanisms of learning and memory, and may have potential applications in the development of new therapies for cognitive disorders. Further research is needed to fully understand the drug's mechanism of action and potential applications.

Scientific Research Applications

Dihexa has been found to have potential applications in scientific research, particularly in the field of neuroscience. Studies have shown that Dihexa enhances cognitive function and memory in animal models, making it a promising tool for studying the mechanisms of learning and memory.